Cas no 2171846-21-0 (1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171846-21-0
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 6099901
• PubChem ID: 165765431
• Update Time: 2025-09-20

1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171846-21-0
• EN300-1595028

• Inchi： 1S/C8H10F3N3O2/c1-16-4-2-3-14-7(8(9,10)11)6(5-15)12-13-14/h5H,2-4H2,1H3
• InChI Key： JWMNOCGQLOAMGL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1CCCOC)(F)F

Computed Properties

• Exact Mass: 237.07251106g/mol
• Monoisotopic Mass: 237.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57Ų

Additional information on 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171846-21-0)

1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171846-21-0, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of both trifluoromethyl and methoxypropyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural composition of 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde includes a triazole ring system connected to a formyl group at the 4-position, with a 3-methoxypropyl side chain attached to the 1-position and a trifluoromethyl group at the 5-position. This configuration not only enhances the compound's solubility and reactivity but also opens up multiple avenues for functionalization and derivatization. Such structural attributes are particularly valuable in the design of novel bioactive molecules targeting various therapeutic pathways.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their ability to interact with biological targets in complex ways. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a preferred moiety in drug discovery programs. Similarly, the methoxypropyl side chain can influence the compound's pharmacokinetic properties by affecting its solubility and distribution within biological systems. These features make 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde a compelling subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the presence of electron-withdrawing groups like the trifluoromethyl moiety can enhance the binding affinity of small molecules to their target proteins. Additionally, the formyl group at the 4-position of the triazole ring can serve as a reactive site for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological properties. These insights have guided researchers in designing new analogs with improved efficacy and reduced toxicity.

The pharmaceutical industry has been particularly keen on exploring novel scaffolds that can address unmet medical needs. 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde fits well within this paradigm as it combines structural elements that are known to enhance drug-like properties. For instance, the triazole ring is a well-established pharmacophore in antiviral and anticancer agents due to its ability to mimic natural purine bases and interact with nucleic acid structures. The formyl group further extends its potential applications by enabling condensation reactions with nucleophiles such as amines or thiols.

One of the most exciting aspects of this compound is its potential application in developing next-generation therapeutics. Researchers are exploring its utility as an intermediate in synthesizing inhibitors targeting enzymes involved in inflammatory pathways. The combination of electronic effects from the trifluoromethyl group and steric hindrance from the methoxypropyl side chain could provide optimal binding interactions with key protein targets. Preliminary studies have suggested that derivatives of this compound may exhibit potent anti-inflammatory effects without significant off-target toxicity.

Moreover, the growing emphasis on green chemistry has prompted researchers to develop synthetic routes that minimize waste and hazardous byproducts. The synthesis of 1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde presents an opportunity to apply such principles by utilizing catalytic methods that enhance efficiency while reducing environmental impact. Advances in transition metal catalysis have enabled more sustainable production processes for complex heterocyclic compounds like this one.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at an atomic level. By predicting binding modes and affinities, researchers can refine their designs to optimize pharmacological activity while minimizing adverse effects. These virtual screening techniques have accelerated the identification of promising candidates for further experimental validation.

In conclusion,1-(3-methoxypropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of electronic and steric properties makes it an attractive scaffold for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,CAS No. 2171846-21-0 will undoubtedly play a crucial role in shaping future developments within medicinal biology.